5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7-carboxylic acid

• Molecular Formula: C13H7NO4
• Molecular Weight: 241.20 g/mol
• IUPAC Name: 5-oxochromeno[2,3-b]pyridine-7-carboxylic acid
• InChI: InChI=1S/C13H7NO4/c15-11-8-2-1-5-14-12(8)18-10-4-3-7(13(16)17)6-9(10)11/h1-6H,(H,16,17)
• InChI Key: WCTUPXVVWLQAEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)OC3=C(C2=O)C=C(C=C3)C(=O)O

Description

5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7-carboxylic acid is a useful research compound. Its molecular formula is C13H7NO4 and its molecular weight is 241.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of 3 g of 5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7-carbonitrile, 30 ml of sulfuric acid, 30 ml of acetic acid and 30 ml of water is heated under reflux for 3 hours. The reaction mixture is poured on ice, and adjusted to pH 3 by addition of 10% sodium hydroxide. The crystalline precipitate is filtered off and recrystallized from a mixture of dioxane and dimethylformamide to give 1.5 g of 5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7-carboxylic acid melting at 293°-294°C.

Synthesis routes and methods II

Procedure details

A mixture of 2 g of 2-(p-carboxyphenoxy)nicotinic acid and 30 g of concentrated sulfuric acid is stirred at 180°-190°C for 40 minutes on an oil bath. After cooling with water, the reaction mixture is poured into ice water. A jelly-like substance produced crystallizes on heating. The crystals are filtered off, washed thoroughly with water, and recrystallized from aqueous dioxane to give 1.5 g of 5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-7 -carboxylic acid melting at 293°-294°C.